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Compound of Interest

7-Chloro-4-methyl-2H-1,4-
Compound Name: ,
benzoxazin-3-one

CAS No.: 1508393-11-0

Cat. No.: B1432013

Get Quote

Distinguishing Pharmacophores: Benzoxazinones
vs. Indoline Carboxylates
Executive Summary

In drug discovery, the molecular formula COH8CINO2 (MW 197.62 g/mol ) represents a critical
chemical space containing multiple bioactive scaffolds. For researchers engaged in impurity
profiling or metabolite identification, distinguishing between structural isomers is a frequent
analytical bottleneck.

This guide provides a comparative mass spectrometry (MS/MS) analysis of two high-value
C9HBCINOZ2 isomers:

¢ 6-Chloro-2-methyl-2H-1,4-benzoxazin-3(4H)-one (referred to as Benzoxazinone): A common
scaffold in anticoagulants and antimicrobials.

¢ 5-Chloro-2,3-dihydro-1H-indole-2-carboxylic acid (referred to as Indoline-2-COOH): A
precursor in the synthesis of kinase inhibitors.
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Key Insight: While both compounds share identical monoisotopic mass (m/z 197.02), their
fragmentation pathways under Collision-Induced Dissociation (CID) are distinct. The
Benzoxazinone favors lactam ring contraction (neutral loss of CO), whereas the Indoline
derivative is dominated by decarboxylation (neutral loss of CO2 or HCOOH).

Chemical Profiles & Theoretical Basis

Feature Isomer A: Benzoxazinone Isomer B: Indoline-2-COOH
Bicyclic 6+6 Heterocycle Bicyclic 6+5 Heterocycle
Structure Type ) )
(Lactam) (Amino Acid)
6-chloro-2-methyl-4H-1,4- 5-chloro-2,3-dihydro-1H-
IUPAC Name ) ) ) )
benzoxazin-3-one indole-2-carboxylic acid
Monoisotopic Mass 197.0244 Da 197.0244 Da
[M+H]* m/z 198.03 m/z 198.03

Amide (Lactam) C-N / Ether C-  Carboxylic Acid C-C / Amine N-

Primary Labile Bond
0] H

Retro-Diels-Alder (RDA) / Ring  Decarboxylation (Neutral Loss

Key Mechanism _
Contraction 44 Da)

Expert Commentary: The differentiation relies on the stability of the heterocyclic core. The six-
membered oxazine ring in Isomer A is susceptible to ring contraction, while the five-membered
pyrrolidine ring in Isomer B drives fragmentation via the exocyclic carboxylic acid group.

Experimental Protocol: LC-MS/MS Structural Elucidation

To replicate the data presented below, ensure your system meets the following criteria. This
protocol is designed to be self-validating by using the chlorine isotope pattern (

) as an internal check for fragment ion identity.

Instrument Parameters (Q-TOF or Triple Quadrupole)

¢ lonization Source: Electrospray lonization (ESI) in Positive Mode.

o Capillary Voltage: 3.5 kV.
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o Cone Voltage: 30 V (Optimized to prevent in-source fragmentation).

e Collision Energy (CE): Ramped 10—40 eV.[1] Rationale: Ramping ensures capture of both
labile losses (low eV) and skeletal rearrangements (high eV).

e Desolvation Gas: Nitrogen, 800 L/hr at 400°C.

Workflow Steps

» Direct Infusion: Infuse 1 pg/mL standards at 10 pL/min to determine optimal precursor
transmission.

 |sotope Confirmation: Verify the [M+H]* cluster at m/z 198.03 and 200.03. The intensity ratio
must be ~100:32.

 MS/MS Acquisition: Select m/z 198.0 as the precursor. Apply collision energy.[2]

o Data Filtering: Discard fragments that do not retain the chlorine signature (unless specific
dechlorination pathways are being studied).

Comparative Fragmentation Analysis
Pathway A: Benzoxazinone Fragmentation

The fragmentation of the benzoxazinone scaffold is characterized by the stability of the
aromatic ring and the lability of the lactam functionality.

e Primary Event: Neutral loss of Carbon Monoxide (CO, 28 Da). The lactam carbonyl is
ejected, leading to a ring contraction.

» Secondary Event: Cleavage of the ether bridge or loss of the methyl group.

Pathway B: Indoline-2-COOH Fragmentation

The indoline derivative behaves like a cyclic amino acid.

e Primary Event: Rapid loss of the carboxylic acid group. This can occur as a loss of HCOOH
(46 Da) or CO2 (44 Da), leaving a protonated indoline core.

o Secondary Event: Dehydrogenation (aromatization) to form the indole cation.
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Quam‘imti\/p (‘,nmpariqnn of Fmgmpnt lons

Benzoxazinone Indoline-2-COOH Structural
m/z (Fragment) _
(Isomer A) (Isomer B) Assignment
198.0 Precursor (100%) Precursor (20%) [M+H]*
180.0 < 5% 15% [M+H - H20]*
) [M+H - COJ* (Lactam
170.0 High (80%) Absent )
contraction)
_ [M+H - CO2]*
154.0 Absent High (100%) )
(Decarboxylation)
152.0 Low Medium [M+H - HCOOH]*
) [Chloraniline]*
125.0 Medium Low

(Skeletal breakdown)

Visualization of Fragmentation Pathways[6][8][9]

The following diagrams illustrate the mechanistic divergence between the two isomers.

Figure 1: Benzoxazinone (Lactam) Pathway

[M+H]+ m/z 198
(Benzoxazinone)

-CO (28 Da)

Lactam Contraction \ C3H40 (RDA-like)

m/z 142
Ring Cleavage

-Cl (35 Da)

m/z 135
[M+H - CO - CI]+

Click to download full resolution via product page
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Caption: Figure 1. Fragmentation of 6-chloro-2-methyl-2H-1,4-benzoxazin-3-one via
characteristic CO loss.

Figure 2: Indoline-2-COOH (Amino Acid) Pathway

[M+H]+ m/z 198
(Indoline-2-COOH)

-CO2 (44 Da)

Decarboxylation -HCOOH (46 Da)

m/z 154 m/z 152
[M+H - CO2]+ [M+H - HCOOH]+

-HCI (36 Da)

m/z 118
[Dechloro-Indole]+

Click to download full resolution via product page

Caption: Figure 2. Fragmentation of 5-chloro-indoline-2-carboxylic acid dominated by
decarboxylation.

Conclusion & Application Note

For researchers validating synthesis or analyzing metabolic stability:
e Monitor m/z 170: The presence of this ion is diagnostic for the Benzoxazinone scaffold.

e Monitor m/z 154: The presence of this ion (often the base peak) confirms the Indoline
carboxylic acid structure.

« |sotopic Fidelity: Always verify that the daughter ions (e.g., m/z 170 and 154) retain the
chlorine isotope pattern. If the pattern is lost, the chlorine atom has been ejected, which is a
secondary fragmentation event.

This differential analysis allows for the unambiguous identification of COH8CINO2 isomers
without the need for NMR, provided the fragmentation library is established using these
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protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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